Cas no 921812-81-9 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide
• CAS No: 921812-81-9
• MF: C₁₇H₁₅FN₂O₂
• MW: 298.311607599258
• CID: 6132744
• PubChem ID: 40805064
• Update Time: 2025-06-13

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide
• Benzamide, N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-4-fluoro-
• 921812-81-9
• F2257-0042
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-4-fluorobenzamide
• N-(1-ethyl-2-oxoindolin-5-yl)-4-fluorobenzamide
• AKOS024632125

• Inchi： 1S/C17H15FN2O2/c1-2-20-15-8-7-14(9-12(15)10-16(20)21)19-17(22)11-3-5-13(18)6-4-11/h3-9H,2,10H2,1H3,(H,19,22)
• InChI Key： KVXJYCNZLHRUJW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2CC)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 298.11175589g/mol
• Monoisotopic Mass: 298.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 455.8±45.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide

Comprehensive Overview of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide (CAS No. 921812-81-9)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide, with the CAS number 921812-81-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both the fluorobenzamide and ethyl-oxoindole moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for indole-based compounds has surged due to their potential therapeutic benefits, particularly in targeting neurological disorders and inflammatory conditions. Researchers have been actively investigating the role of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide in modulating specific biochemical pathways, such as those involving kinase inhibition or receptor binding. Its unique structural features, including the fluorine substitution, enhance its bioavailability and metabolic stability, making it a valuable scaffold for drug development.

The synthesis of CAS 921812-81-9 involves multi-step organic reactions, often starting from commercially available 5-aminoindole derivatives. The introduction of the 4-fluorobenzoyl group is a critical step, requiring precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, are employed to confirm the identity and purity of the final product. These methodologies are essential for ensuring the compound's suitability for preclinical studies.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide in drug discovery?" Current research suggests that this molecule exhibits promising activity against certain enzyme targets, particularly those involved in cell signaling pathways. Its ability to cross the blood-brain barrier has also sparked interest in its potential use for treating central nervous system (CNS) disorders, such as Alzheimer's disease or Parkinson's disease.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of indole derivatives. Researchers are keen to understand how modifications to the ethyl-oxoindole or fluorobenzamide groups affect the compound's biological activity. Computational modeling and molecular docking studies have been instrumental in predicting the binding affinity of CAS 921812-81-9 to various protein targets, thereby guiding the design of more potent analogs.

From an industrial perspective, the scalability of synthesizing N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide is a critical consideration. Optimizing reaction conditions to minimize waste and improve efficiency is a key focus for manufacturers. Green chemistry principles, such as the use of catalytic methods or solvent-free reactions, are being explored to enhance the sustainability of its production.

In conclusion, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzamide (CAS No. 921812-81-9) represents a fascinating area of research with broad implications for drug development. Its unique structural attributes and potential therapeutic applications make it a compound of significant interest to both academic and industrial researchers. As studies continue to uncover its mechanisms of action and optimize its synthetic routes, this molecule may pave the way for novel treatments in the fields of neurology and inflammation.